Cas no 2172185-29-2 (3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid)

• Product Name: 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid
• CAS No: 2172185-29-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6389734
• PubChem ID: 165543291
• Update Time: 2025-05-24

3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid
• 2172185-29-2
• 3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}propanoic acid
• EN300-1481066

• Inchi： 1S/C28H34N2O5/c31-26(30-17-14-20(15-18-30)12-13-27(32)33)11-5-6-16-29-28(34)35-19-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-10,20,25H,5-6,11-19H2,(H,29,34)(H,32,33)
• InChI Key： GSLWRSSVTVNAKP-UHFFFAOYSA-N
• SMILES： O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid

Introduction to 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic Acid (CAS No. 2172185-29-2)

3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid, identified by its CAS number 2172185-29-2, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid is characterized by its intricate arrangement of functional groups, including an amino group, a piperidine ring, and a fluorene moiety. These structural elements contribute to its unique chemical properties and potential biological functions. The presence of the fluorene group, in particular, has been associated with enhanced stability and bioavailability, which are critical factors in the design of therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid molecule has been explored for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its ability to interact with specific targets within cellular machinery makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can enhance its pharmacological properties. The fluorene moiety, for instance, can be engineered to improve solubility and binding affinity, while the piperidine ring provides a scaffold for further functionalization. These features make 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the fluorene group through methoxycarbonylation is particularly critical, as it dictates the compound's overall reactivity and biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

Recent studies have highlighted the potential of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-y}]propanoic acid in preclinical models of inflammation and cancer. In vitro experiments have demonstrated its ability to inhibit the activity of key enzymes such as COX-II and NF-kB, which are central mediators of inflammatory responses. Additionally, animal studies have shown promising results in reducing tumor growth and metastasis when administered at therapeutic doses.

The pharmacokinetic profile of this compound is another area of interest. The fluorene group enhances its metabolic stability while maintaining good solubility in biological fluids. This balance is crucial for ensuring that the compound reaches its target sites effectively and remains active long enough to exert its therapeutic effects. Further studies are underway to optimize dosing regimens and delivery systems that can maximize the compound's efficacy.

In conclusion, 3-{1--5--({(9H--fluoren--9--ytl)methoxycarbonyl}--amino)pentanoylpiperidin--4--y]propanoic acid (CAS No. 2172185--29--2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future therapeutic strategies.